Cas no 1803826-03-0 (5-Difluoromethyl-2-(trifluoromethyl)benzonitrile)
1803826-03-0 structure
Product Name:5-Difluoromethyl-2-(trifluoromethyl)benzonitrile
CAS No:1803826-03-0
MF:C9H4F5N
MW:221.126779556274
CID:4706007
Update Time:2023-08-15
5-Difluoromethyl-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 5-Difluoromethyl-2-(trifluoromethyl)benzonitrile
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- Inchi： 1S/C9H4F5N/c10-8(11)5-1-2-7(9(12,13)14)6(3-5)4-15/h1-3,8H
- InChI Key： DIWMWLHBVHKUBU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(F)F)=CC=1C#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 263
- Topological Polar Surface Area: 23.8
5-Difluoromethyl-2-(trifluoromethyl)benzonitrile Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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